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Compound of Interest

Compound Name: H-Thr-Gly-Gly-OH

CAS No.: 66592-75-4

Cat. No.: B1336510

Get Quote

Executive Summary & Substance Profile
H-Thr-Gly-Gly-OH (Threonyl-Glycyl-Glycine) is a synthetic tripeptide widely utilized in

biochemical research and drug development as a model substrate or intermediate.[1] While

generally classified as non-hazardous under GHS standards, its disposal requires strict

adherence to Laboratory Hazardous Waste Management Plans (LHWMP) to prevent

environmental accumulation and ensure regulatory compliance.

This guide provides an authoritative, self-validating protocol for the safe containment,

classification, and disposal of H-Thr-Gly-Gly-OH, moving beyond generic advice to address

specific laboratory scenarios.
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Parameter Data Relevance to Disposal

Chemical Name L-Threonyl-glycyl-glycine Labeling requirement

CAS Number 66592-75-4 Regulatory tracking

Molecular Formula C₈H₁₅N₃O₅
Elemental analysis for

incineration

Molecular Weight 233.22 g/mol Calculation of load

Solubility Water Soluble
Dictates aqueous waste

stream

RCRA Status
Non-regulated (Not P or U

listed)

Permissible for standard

chemical waste streams

Hazard Class Non-Hazardous (GHS)
Low-risk handling; standard

PPE

Hazard Identification & Risk Assessment
Although H-Thr-Gly-Gly-OH is not classified as a dangerous good, "non-hazardous" does not

imply "drain-safe." In a professional research environment, we treat all chemical entities with a

baseline level of containment to maintain scientific integrity and environmental stewardship.

Inhalation: Fine powders can cause mechanical irritation to the respiratory tract.

Reactivity: Incompatible with strong oxidizing agents.

Biological Activity: As a bioactive peptide, it should be prevented from entering municipal

water systems to avoid potential bio-accumulation or microbial proliferation issues.

Waste Classification Logic
Effective disposal begins with accurate classification. The state of the matter (solid vs. liquid)

and the presence of co-solvents determine the waste stream.

Decision Matrix: Waste Stream Selection
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Figure 1: Decision tree for classifying H-Thr-Gly-Gly-OH waste streams based on physical

state and solvent composition.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Scenario: Expired shelf stock or excess weighing powder.

Containment: Do not discard in the general trash. Transfer the material into a wide-mouth

high-density polyethylene (HDPE) jar or leave it in its original container if the cap is secure.
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Labeling: Affix a hazardous waste tag. Even if non-regulated, label clearly:

Contents: "H-Thr-Gly-Gly-OH (Solid)"

Hazards: "Non-regulated, Irritant (Dust)"

Disposal Action: Route to your institution's Chemical Waste Management team for

incineration. Incineration is the preferred method for organic peptides to ensure complete

mineralization [1].

Protocol B: Aqueous Solutions (Buffers/Media)
Scenario: Leftover stock solutions in PBS or water.

Assessment: Verify that the solution contains no heavy metals or toxic preservatives (e.g.,

Sodium Azide).

Neutralization: Ensure pH is between 5 and 9.

Disposal Action:

Preferred: Collect in a "Non-Hazardous Aqueous Waste" carboy.

Conditional: Only if explicitly permitted by your local municipal wastewater authority and

facility EHS, small quantities (<100 mL) of dilute, non-toxic peptide solutions may be drain-

disposed with copious water flushing. However, the default recommendation is collection.

Protocol C: HPLC/Organic Waste
Scenario: Eluents from purification (containing Acetonitrile, Methanol, or TFA).

Segregation: NEVER pour down the drain.

Collection: Collect in a dedicated "Organic Solvent Waste" carboy (typically red or yellow

safety cans).

Compatibility: H-Thr-Gly-Gly-OH is compatible with standard organic waste streams. Ensure

the container is vented if there is any risk of reaction with other waste constituents (unlikely
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with this peptide).

Labeling: List all solvents percentages (e.g., "Acetonitrile 50%, Water 49.9%, TFA 0.1%,

Trace Peptides").

Protocol D: Contaminated Packaging & Debris
Scenario: Empty vials, pipette tips, and weighing boats.

Glass Vials: If the vial contained pure peptide, triple rinse with water. Deface the label.

Dispose of as "Laboratory Glass waste" (broken glass box). If rinsing is not possible, dispose

of the entire vial in the Solid Chemical Waste stream.

Pipette Tips/Gloves: Unless heavily soiled, these are generally considered non-hazardous

lab trash. If heavily contaminated, place in a solid waste biohazard bag or chemical waste

bucket depending on facility rules.

Emergency Procedures: Spill Response
In the event of a spill, the primary risk is slip hazards (solutions) or dust inhalation (solids).

Spill Cleanup Workflow

1. Alert & PPE 2. ContainmentDon Gloves/Goggles 3. Cleanup

Cover with wet paper
(prevent dust) 4. DecontaminationSweep/Scoop 5. Disposal

Wash surface
with soap/water

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol for H-Thr-Gly-Gly-OH.

PPE: Wear nitrile gloves, lab coat, and safety glasses.[2] If a large amount of powder

(>100g) is spilled, use a N95 dust mask.

Solid Spills:

Do not dry sweep (creates dust).

Cover the spill with wet paper towels to dampen the powder.
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Scoop up the damp material and place it in a waste container.[3]

Liquid Spills:

Absorb with vermiculite, sand, or standard lab absorbent pads.

Place soaked absorbents into a sealed bag for chemical waste disposal.

Decontamination: Wipe the surface with 10% bleach or mild detergent to remove sticky

residues.

Regulatory Framework & Compliance
Compliance is not optional. This guide aligns with the following frameworks:

EPA (USA): Under the Resource Conservation and Recovery Act (RCRA), H-Thr-Gly-Gly-
OH is not a P-listed (acutely hazardous) or U-listed (toxic) waste [2]. However, the "Cradle-

to-Grave" responsibility principle dictates that the generator is responsible for the ultimate

fate of the waste.

OSHA: Follows the Hazard Communication Standard (29 CFR 1910.1200).[4] While the SDS

may state "No known OSHA hazards," proper labeling of waste containers is mandatory [3].

European Waste Catalogue (EWC): typically classified under 16 05 09 (discarded chemicals

other than those mentioned in 16 05 06, 16 05 07 or 16 05 08).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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